Cas no 898439-95-7 (N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(2-ethoxyphenyl)ethanediamide)

• Product Name: N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(2-ethoxyphenyl)ethanediamide
• CAS No: 898439-95-7
• MF: C₂₁H₂₃N₃O₄
• MW: 381.425025224686
• CID: 5484385
• Update Time: 2025-06-09

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(2-ethoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(1-acetyl-1,2,3,4-tetrahydro-7-quinolinyl)-N2-(2-ethoxyphenyl)-
• N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(2-ethoxyphenyl)ethanediamide

• Inchi： 1S/C21H23N3O4/c1-3-28-19-9-5-4-8-17(19)23-21(27)20(26)22-16-11-10-15-7-6-12-24(14(2)25)18(15)13-16/h4-5,8-11,13H,3,6-7,12H2,1-2H3,(H,22,26)(H,23,27)
• InChI Key： VYPBDKOIPLMCBC-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(C)=O)(=O)C(NC1=CC=CC=C1OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(2-ethoxyphenyl)ethanediamide

Recent Advances in the Study of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(2-ethoxyphenyl)ethanediamide (CAS: 898439-95-7)

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(2-ethoxyphenyl)ethanediamide (CAS: 898439-95-7) is a novel small molecule compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential therapeutic applications, particularly in the areas of oncology and neurodegenerative diseases. This research briefing provides an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and preclinical efficacy.

The compound's unique chemical structure, featuring a tetrahydroquinoline core and an ethoxyphenyl moiety, has been the subject of extensive structure-activity relationship (SAR) studies. Researchers have identified that the acetyl group at the 1-position of the tetrahydroquinoline ring plays a critical role in modulating the compound's biological activity. Recent synthetic approaches have optimized the yield and purity of 898439-95-7, enabling more robust pharmacological evaluations.

In vitro studies have demonstrated that N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(2-ethoxyphenyl)ethanediamide exhibits potent inhibitory effects on specific kinase targets implicated in cancer cell proliferation. Notably, the compound has shown nanomolar-level activity against certain tyrosine kinases, with a favorable selectivity profile compared to existing kinase inhibitors. These findings suggest its potential as a targeted therapy for kinase-driven malignancies.

Beyond oncology, recent research has explored the neuroprotective properties of this compound. Animal models of neurodegenerative diseases have revealed that 898439-95-7 can cross the blood-brain barrier and attenuate neuroinflammation. The compound's ability to modulate microglial activation and reduce oxidative stress markers positions it as a promising candidate for further development in neurological disorders.

Pharmacokinetic studies have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The ethoxyphenyl moiety appears to confer improved metabolic stability compared to earlier analogs, addressing previous challenges with rapid clearance. These ADME characteristics, combined with the compound's demonstrated safety profile in preclinical toxicity studies, support its progression toward clinical development.

Looking ahead, researchers are focusing on optimizing the formulation of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(2-ethoxyphenyl)ethanediamide for potential clinical applications. Current efforts include developing nanoparticle-based delivery systems to enhance bioavailability and tissue targeting. The compound's dual potential in both oncology and neurology makes it a particularly interesting candidate for further investigation and potential repurposing across therapeutic areas.